Cas no 925145-74-0 (N-(4-(tert-Butyl)thiazol-2-yl)-2-phenylacetamide)

N-(4-(tert-Butyl)thiazol-2-yl)-2-phenylacetamide structure
925145-74-0 structure
Product Name:N-(4-(tert-Butyl)thiazol-2-yl)-2-phenylacetamide
CAS No:925145-74-0
MF:C15H18N2OS
MW:274.381222248077
CID:1085211
PubChem ID:17191022
Update Time:2025-04-20

N-(4-(tert-Butyl)thiazol-2-yl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-(tert-Butyl)thiazol-2-yl)-2-phenylacetamide
    • N-[4-(2-Methyl-2-propanyl)-1,3-thiazol-2-yl]-2-phenylacetamide
    • CHEMBL5090235
    • N-(4-TERT-BUTYL-13-THIAZOL-2-YL)-2-PHENYLACETAMIDE
    • 925145-74-0
    • SCHEMBL77834
    • AKOS003391384
    • STK487059
    • N-(4-tert-butyl-1,3-thiazol-2-yl)-2-phenylacetamide
    • Inchi: 1S/C15H18N2OS/c1-15(2,3)12-10-19-14(16-12)17-13(18)9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H,16,17,18)
    • InChI Key: UFDDTNHYIKKXOJ-UHFFFAOYSA-N
    • SMILES: S1C(NC(CC2C=CC=CC=2)=O)=NC(=C1)C(C)(C)C

Computed Properties

  • Exact Mass: 274.11398438g/mol
  • Monoisotopic Mass: 274.11398438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 70.2Ų
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